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Get Quote

Feature tBuBrettPhos Pd G3 XPhos Pd G3

CAS Number 1536473-72-9 [1] [2] 1445085-55-1 [3] [4]

Key Structural Bulky di-tert-butylphosphino group  Dicyclohexylphosphino group [3]
Feature [1]

General Stability

Key Reaction
Types

Performance in C-
N Coupling
Performance in C-

O Coupling

Performance in
Suzuki Coupling

Air-, moisture-, and thermally-stable

[1]

C—-N, C-0O, C—F bond formation [5]
[6]

Highly effective for bulky substrates
(e.g., primary amides, a,qa,0-

trisubstituted primary amines) [5]

Excellent for challenging couplings
(e.g., with fluorinated alcohols) [6]

Not a primary application

Air-, moisture-, and thermally-stable [3]

Suzuki-Miyaura, Negishi couplings [5]
[4]

Effective for amination, particularly with
heteroaryl halides [4]

Used in C—O coupling of primary
aliphatic alcohols [5]

Excellent for unstable boronic acids
with (hetero)aryl chlorides at low temps

[5] [4]
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Feature tBuBrettPhos Pd G3 XPhos Pd G3
Representative Coupling of fluorinated alcohols: 70%  Synthesis of 1,2,4-oxadiazoles: Up to
Experimental Data yield (1h, 100°C) [6] 81% yield [7]

Detailed Experimental Protocols

Here are the specific methodologies from research publications that generated the performance data

summarized above.

Protocol for tBuBrettPhos Pd G3 in C-0O Coupling [6]

This protocol is optimized for coupling (hetero)aryl bromides with fluorinated alcohols, a challenging

transformation.

¢ Precatalyst: tBuBrettPhos Pd G3 (1 mol%)

e Base: Cs2COs

¢ Solvent: Toluene

¢ Reaction Conditions: 100°C for 1 hour

¢ Note: The method features short reaction times and excellent functional group tolerance, and it has
been adapted for use with [8F]trifluoroethanol for radiolabeling.

Protocol for XPhos Pd G3 in Buchwald Coupling [7]

This method efficiently synthesizes 1,2,4-oxadiazole derivatives, important scaffolds in pharmaceuticals and

materials science.

e Precatalyst: XPhos Pd G3
¢ Reaction Type: Buchwald coupling
¢ Reported Outcome: Yields of up to 81% under optimized conditions.

How to Choose the Right Catalyst
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The choice between these two powerful precatalysts depends heavily on your specific reaction goals. The

following diagram outlines a logical decision-making process to guide your selection.

Start: Choose a Precatalyst

Forming a C-N Bond? Conducting Suzuki Coupling? Forming a C-O Bond?
(Especially with bulky amines (Especially with unstable (Especially with
or primary amides) boronic acids/aryl chlorides) fluorinated alcohols)

Recommended: XPhos Pd G3 Recommended: tBuBrettPhos Pd G3

Click to download full resolution via product page

Practical Considerations for Researchers

¢ Quality Control is Crucial: Different batches of commercially available precatalysts can contain
varying impurities, which may significantly impact their catalytic performance [8]. It is advisable to
check the NMR spectra if reproducibility issues arise.

¢ Ligand-to-Metal Ratio: A key advantage of these precatalysts is the quantitative generation of the
active LPd(0) species, ensuring a precise and optimal ligand-to-palladium ratio for your reaction [5]

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Core Characteristics and Performance at a Glance]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b820276#tbubrettphos-pd-

g3-vs-xphos-pd-g3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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